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Section 1: Core Identification and Scientific
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Compound of Interest

Compound Name: Trinonanoin

Cat. No.: B053129

Trinonanoin, identified by the CAS Number 126-53-4, is a saturated triglyceride of significant
interest in various scientific domains, from cosmetic science to advanced pharmaceutical
research.[1][2][3] Structurally, it is the triester formed from one molecule of glycerol and three
molecules of nonanoic acid (also known as pelargonic acid).[4] As a simple, well-defined
triglyceride, Trinonanoin serves as an invaluable tool for researchers exploring lipid
metabolism, nutrition, and the formulation of lipid-based drug delivery systems. Its synonyms
include Tripelargonin, Glyceryl Tripelargonate, and 1,2,3-Trinonanoyl Glycerol.[3][5]

This guide provides a comprehensive technical overview of Trinonanoin, focusing on its
physicochemical properties, a representative synthesis workflow, its applications in research
and drug development, and a detailed analysis of its safety, handling, and storage protocols.
The information is curated for professionals in research and development who require both
foundational data and practical, field-proven insights.

Section 2: Physicochemical and Thermal Properties

The functional utility of Trinonanoin in any application is fundamentally governed by its
physical and chemical characteristics. These properties dictate its solubility, stability, and
interaction with other molecules and biological systems. For instance, its low melting point and
hydrophobicity are key to its function as an emollient in cosmetics and as a lipid matrix
component in pharmaceutical formulations.[4]

A compilation of its key properties is presented below for easy reference.
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Property Value Source(s)
CAS Number 126-53-4 [112][3][5]
Molecular Formula C30H5606 [1][3][6]
Molecular Weight 512.76 g/mol [11051[7]
Appearance A liquid [31[7]
Density ~0.943 g/mL at 20 °C [11[5117]
Melting Point 8-9 °C [11[51[7]
Boiling Point 544.1+17.0 °C (Predicted) [1107]
Refractive Index n20/D 1.449 [11[5117]

- DMF: 20 mg/mL; DMSO: 20
Solubility _ _ [3][7]
mg/mL; Ethanol: 25 mg/mL

Water Solubility 93.4 pg/L at 20 °C [7]

Storage Temperature -20°C [B1I51[7]

Section 3: Representative Synthesis and
Purification Workflow

The synthesis of a high-purity triglyceride like Trinonanoin is essential for reproducible
research outcomes. While multiple synthetic routes exist, a common and effective method
involves the esterification of glycerol with nonanoic acid or the transesterification of a glycerol
source (like triacetin) with a nonanoic acid methyl ester.[8] The following protocol describes a
generalized, yet detailed, workflow based on established principles of triglyceride synthesis.

Causality in Experimental Design

The choice of a catalyzed reaction is critical for achieving a high yield and minimizing reaction
time. Sodium methoxide is an effective catalyst for transesterification, promoting the exchange
of acyl groups.[8] The subsequent purification via chromatography is not merely a cleanup
step; it is essential for removing unreacted starting materials and reaction byproducts, which
could otherwise interfere with experimental results or introduce toxicity in biological systems.
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Analysis via Thin Layer Chromatography (TLC) or Gas Chromatography (GC) serves as a

validation checkpoint to ensure the final product meets the required purity specifications.[3]

Experimental Protocol: Synthesis of Trinonanoin

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic
stirrer, combine glycerol (1 equivalent) and an excess of nonanoic acid (e.g., 3.3
equivalents). The excess acyl donor drives the reaction equilibrium towards the formation of
the triglyceride.

Catalysis: Introduce a suitable acid catalyst (e.g., p-toluenesulfonic acid) to the mixture.
Alternatively, for transesterification from a methyl ester, a base catalyst like sodium
methoxide is used.[8]

Reaction Execution: Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) to
the required temperature (typically >100°C) for several hours. The inert atmosphere is crucial
to prevent oxidative side reactions, especially at elevated temperatures.

Workup: After the reaction is complete (monitored by TLC), cool the mixture to room
temperature. Neutralize the catalyst with a weak base (e.g., sodium bicarbonate solution) if
an acid catalyst was used.

Extraction: Transfer the mixture to a separatory funnel and extract the product into a
nonpolar organic solvent like hexane. Wash the organic layer sequentially with water and
brine to remove water-soluble impurities and residual catalyst.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent using a rotary evaporator to yield the crude Trinonanoin.

Purification: Purify the crude product using column chromatography on silica gel, eluting with
a solvent system such as a hexane/ethyl acetate gradient. This step separates the desired
triglyceride from mono- and diglyceride intermediates and unreacted fatty acids.[9]

Purity Verification: Analyze the purified fractions by TLC or GC to confirm the absence of
impurities. Pool the pure fractions and remove the solvent under vacuum to obtain pure
Trinonanoin. Confirm identity using spectroscopic methods (e.g., *H NMR, 13C NMR, MS).
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Visualization: Synthesis Workflow
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Caption: Conceptual role of triglycerides in lipid-based drug delivery systems.
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Section 5: Safety, Handling, and Storage Protocols

Adherence to rigorous safety and handling protocols is paramount when working with any
chemical reagent. The following information is synthesized from available Safety Data Sheets
(SDS) and established best practices for lipid handling.

Safety Data Sheet (SDS) Analysis

A review of the Safety Data Sheet for 1,2,3-Trinonanoyl Glycerol indicates that the substance is
not classified as hazardous according to the Globally Harmonized System (GHS). [10]lt carries
no GHS hazard pictograms, signal words, or hazard statements. [10]

Safety Parameter Rating/Information Source

Not classified as

GHS Classification [10]
hazardous

Hazard Pictograms None [10]

Signal Word None [10]

Hazard Statements None [10]

NFPA Ratings (0-4) Health: 0, Fire: 0, Reactivity: O [10]

HMIS Ratings (0-4) Health: 0, Fire: 0, Reactivity: 0 [10]

Personal Protective Equipment  Eyeshields, Gloves

WGK 1: Slightly hazardous for
WGK (Water Hazard Class) [10]
water (Self-assessment)

| RTECS Number | RA7005000 | [5][7]]

Despite its non-hazardous classification, standard laboratory precautions should always be
observed. This includes wearing appropriate personal protective equipment (PPE), such as
safety glasses and gloves, to prevent skin and eye contact.

Handling and Storage Protocol
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The chemical stability of triglycerides like Trinonanoin, which are esters, depends heavily on
storage conditions. Hydrolysis and oxidation are the primary degradation pathways. The
following protocol is designed to maximize the shelf-life and purity of the compound.

e Receiving and Initial Storage: Upon receipt, store the container at the recommended
temperature of -20°C. [3][7]This low temperature significantly slows down potential hydrolytic
and oxidative processes.

 Aliquoting and Inert Atmosphere: For long-term storage, especially if the compound will be
used intermittently, it is best practice to aliquot the material into smaller, single-use vials
under an inert atmosphere (argon or nitrogen). This minimizes exposure to atmospheric
oxygen and moisture each time the stock is accessed.

o Material Transfer:

o Before opening, allow the container to warm to room temperature. This prevents
condensation of atmospheric moisture onto the cold compound, which could promote
hydrolysis. [11] * Always use glass or Teflon-lined containers and transfer tools (e.g., glass
pipettes, stainless steel spatulas). Avoid contact with plastics like polystyrene or
polypropylene when handling the neat lipid or its organic solutions, as plasticizers can
leach into the sample. [11]4. Solvent Choice: If preparing a stock solution, use a high-
purity, anhydrous organic solvent such as ethanol, DMSO, or DMF, in which Trinonanoin
is known to be soluble. [3][7]Store solutions at -20°C.

» Disposal: Dispose of unused material and containers in accordance with local, state, and
federal regulations.

Visualization: Safe Handling Workflow
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Caption: Recommended workflow for the safe handling and storage of Trinonanoin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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